6-methyl-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)nicotinamide

• IUPAC Name: 6-methyl-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H16N4O2/c1-9-2-3-10(8-16-9)15(21)17-12-4-5-13-11(6-12)7-14(20)19-18-13/h2-3,7-8,12H,4-6H2,1H3,(H,17,21)(H,19,20)
• InChI Key: HUMLIZHDMMVXPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NC2CCC3=NNC(=O)C=C3C2
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

6-methyl-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)nicotinamide is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Cellular Energy Metabolism and Cytoprotection

Nicotinamide plays a crucial role in cellular energy metabolism, participating in the conversion to its mononucleotide form and impacting physiological processes. It has been identified as a potent cytoprotectant in various disorders, including immune system dysfunction, diabetes, and aging-related diseases, by modulating pathways tied to cellular survival and death. This property is rooted in its interaction with multiple cellular pathways, including those involving sirtuins, Akt, and poly (ADP-ribose) polymerase, highlighting its potential in therapeutic strategies across multiple disease entities (Maiese et al., 2009).

Antimicrobial Activity

Nicotinamide derivatives have been explored for their antimicrobial properties. A study on new 4-thiazolidinones of nicotinic acid showed significant in vitro antimicrobial activity against various bacterial and fungal species. This research suggests the potential of nicotinamide-based compounds in developing new antimicrobial agents (Patel & Shaikh, 2010).

Metabolic Regulation

Research into the metabolic roles of nicotinamide derivatives, such as in the case of Nicotinamide N-methyltransferase (NNMT), has revealed their significant impact on glucose and cholesterol metabolism. NNMT's role in the liver correlates with metabolic parameters in mice and humans, suggesting a pathway by which nicotinamide-related compounds could influence metabolic diseases (Hong et al., 2015).

DNA Repair and Cell Longevity

Nicotinamide is also implicated in the repair of DNA damage and the modulation of cellular longevity. Its role in stimulating DNA repair synthesis in response to damage suggests a protective effect against genomic instability. Moreover, nicotinamide's involvement in cellular pathways that determine cell survival and lifespan points to its potential in therapies aimed at aging and related diseases (Berger & Sikorski, 1980; Li et al., 2006).